Cas no 89565-25-3 (N-(4-sulfamoylphenyl)pyridine-4-carboxamide)

• Product Name: N-(4-sulfamoylphenyl)pyridine-4-carboxamide
• CAS No: 89565-25-3
• MF: C₁₂H₁₁N₃O₃S
• MW: 277.299041032791
• CID: 596415
• PubChem ID: 719366
• Update Time: 2025-05-19

N-(4-sulfamoylphenyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxamide, N-[4-(aminosulfonyl)phenyl]-
• N-(4-sulfamoylphenyl)pyridine-4-carboxamide
• Oprea1_468571
• DTXSID70352109
• 89565-25-3
• N-(4-Sulfamoylphenyl)isonicotinamide
• EN300-16099119
• CS-0459312
• Oprea1_848247
• AKOS002248760

• Inchi： 1S/C12H11N3O3S/c13-19(17,18)11-3-1-10(2-4-11)15-12(16)9-5-7-14-8-6-9/h1-8H,(H,15,16)(H2,13,17,18)
• InChI Key： DGZUOZYUUABWGX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C1C=CN=CC=1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 277.05211239g/mol
• Monoisotopic Mass: 277.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Additional information on N-(4-sulfamoylphenyl)pyridine-4-carboxamide

N-(4-sulfamoylphenyl)pyridine-4-carboxamide: A Comprehensive Overview

N-(4-sulfamoylphenyl)pyridine-4-carboxamide, also known by its CAS number 89565-25-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring and a sulfonamide group, making it an interesting target for various biological and chemical studies.

The chemical structure of N-(4-sulfamoylphenyl)pyridine-4-carboxamide consists of a pyridine ring attached to a phenyl group, which is further substituted with a sulfonamide functional group. This arrangement imparts the molecule with distinct properties that are crucial for its biological activity. The pyridine ring is known for its aromaticity and ability to form hydrogen bonds, while the sulfonamide group is recognized for its potential to interact with various biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of N-(4-sulfamoylphenyl)pyridine-4-carboxamide in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The sulfonamide moiety is particularly effective in modulating inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-(4-sulfamoylphenyl)pyridine-4-carboxamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to induce apoptosis in cancer cells through the activation of caspase-dependent pathways.

The pharmacokinetic properties of N-(4-sulfamoylphenyl)pyridine-4-carboxamide have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for its use as a therapeutic agent. Its high bioavailability and low toxicity profile make it an attractive candidate for further clinical development.

Furthermore, N-(4-sulfamoylphenyl)pyridine-4-carboxamide has shown promise in the treatment of neurological disorders. Preclinical studies have demonstrated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. This makes it a potential therapeutic option for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of N-(4-sulfamoylphenyl)pyridine-4-carboxamide involves several well-established chemical reactions. One common approach involves the reaction of 4-sulfamoylbenzene with 4-cyanopyridine in the presence of a suitable coupling reagent. This method yields high purity product with good yields, making it suitable for large-scale production.

In conclusion, N-(4-sulfamoylphenyl)pyridine-4-carboxamide (CAS No. 89565-25-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting target for further investigation and development. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.